Cas no 1806991-34-3 (4-(Bromomethyl)-6-(difluoromethyl)-3-fluoropyridine-2-carboxylic acid)

• Product Name: 4-(Bromomethyl)-6-(difluoromethyl)-3-fluoropyridine-2-carboxylic acid
• CAS No: 1806991-34-3
• MF: C₈H₅BrF₃NO₂
• MW: 284.030011892319
• CID: 4884602
• Update Time: 2025-08-05

4-(Bromomethyl)-6-(difluoromethyl)-3-fluoropyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-6-(difluoromethyl)-3-fluoropyridine-2-carboxylic acid

• Inchi： 1S/C8H5BrF3NO2/c9-2-3-1-4(7(11)12)13-6(5(3)10)8(14)15/h1,7H,2H2,(H,14,15)
• InChI Key： NDTQLPOCUPUPRQ-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(C(=O)O)N=C(C(F)F)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 2
• Topological Polar Surface Area: 50.2

Additional information on 4-(Bromomethyl)-6-(difluoromethyl)-3-fluoropyridine-2-carboxylic acid

4-(Bromomethyl)-6-(difluoromethyl)-3-fluoropyridine-2-carboxylic Acid: A Comprehensive Overview

4-(Bromomethyl)-6-(difluoromethyl)-3-fluoropyridine-2-carboxylic acid, also known by its CAS number 1806991-34-3, is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its unique structural features and potential for tailored chemical modifications, making it a valuable building block in modern organic synthesis.

The molecular structure of 4-(Bromomethyl)-6-(difluoromethyl)-3-fluoropyridine-2-carboxylic acid comprises a pyridine ring substituted with a bromomethyl group at the 4-position, a difluoromethyl group at the 6-position, and a fluorine atom at the 3-position, along with a carboxylic acid group at the 2-position. This arrangement of substituents imparts distinctive electronic and steric properties to the molecule, which are critical for its reactivity and functionality.

Recent studies have highlighted the potential of this compound as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel antibiotics and antiviral agents. Researchers have explored its ability to undergo various transformations, such as nucleophilic substitution and cross-coupling reactions, which are essential for constructing complex molecular architectures.

In the agricultural sector, derivatives of 4-(Bromomethyl)-6-(difluoromethyl)-3-fluoropyridine-2-carboxylic acid have shown promise as herbicides and insecticides due to their ability to inhibit key enzymes in pests and weeds without adversely affecting non-target organisms. These findings underscore the importance of this compound in sustainable agricultural practices.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of intermediates through Friedel-Crafts alkylation or other electrophilic aromatic substitution methods. The introduction of substituents at specific positions on the pyridine ring requires precise control over reaction conditions to ensure high yields and selectivity.

From an environmental perspective, understanding the degradation pathways of 4-(Bromomethyl)-6-(difluoromethyl)-3-fluoropyridine-2-carboxylic acid is crucial for assessing its potential impact on ecosystems. Studies have shown that under aerobic conditions, this compound undergoes microbial degradation through hydrolysis and oxidation mechanisms, reducing its persistence in the environment.

In conclusion, 4-(Bromomethyl)-6-(difluoromethyl)-3-fluoropyridine-2-carboxylic acid, CAS number 1806991-34-3, represents a versatile platform for chemical innovation across multiple industries. Its unique properties and reactivity make it an invaluable tool for researchers seeking to develop advanced materials and therapeutic agents.